Cas no 19912-62-0 (1-Naphthalenol,1,2,3,4,4a,7,8,8a-octahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aR,8aS)-)

• Product Name: 1-Naphthalenol,1,2,3,4,4a,7,8,8a-octahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aR,8aS)-
• CAS No: 19912-62-0
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 169210
• PubChem ID: 3084331
• Update Time: 2025-04-19

1-Naphthalenol,1,2,3,4,4a,7,8,8a-octahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aR,8aS)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,1,2,3,4,4a,7,8,8a-octahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aR,8aS)-
• (-)-a-Cadinol
• T-muurolol
• (-)-T-Muurolol
• 10-epi-α-Muurolol
• 4-Isopropyl-1,6-dimethyl-1,2,3,4,4a,7,8,8a-octahydro-1-naphthalenol-, [1S-(1α,4α,4aα,8aα)]-
• epi- α-Muurulol
• epi-α-Muurol
• epi-α-Muurolol
• Muurolol T
• T-MuuroloI
• T-Muurolol (10-epi-α-muurolol)
• T-Muurolol (epi-α-muurolol)
• t-muurulol
• α-epi-Muurolol
• Τ-Muurolol
• (1S)-1,6-Dimethyl-4β-isopropyl-1,2,3,4,4aβ,7,8,8aβ-octahydronaphthalene-1β-ol
• NS00123144
• epi-alpha-Muurolol
• 19912-62-0
• .tau.-Muurolol
• .alpha.-epi-Muurolol
• 1-Naphthalenol, 1,2,3,4,4a,7,8,8a-octahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S-(1alpha,4alpha,4aalpha,8aalpha))-
• CHEMBL2228956
• (1S,4S,4aR,8aS)-1,6-dimethyl-4-propan-2-yl-3,4,4a,7,8,8a-hexahydro-2H-naphthalen-1-ol
• alpha-epi-muurolol
• CHEBI:132906
• Q63409422
• (1S,4S,4aR,8aS)-4-isopropyl-1,6-dimethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-ol
• SCHEMBL5653479
• epi-.alpha.-Muurolol
• DTXSID10173698
• (-)-tau-muurolol
• 10-epi-alpha-muurolol
• LHYHMMRYTDARSZ-AJNGGQMLSA-N
• 4-Isopropyl-1,6-dimethyl-1,2,3,4,4a,7,8,8a-octahydro-1-naphthalenol-, [1S-(1.alpha.,4.alpha.,4a.alpha.,8a.alpha.)]-

• Inchi： 1S/C15H26O/c1-10(2)12-7-8-15(4,16)14-6-5-11(3)9-13(12)14/h9-10,12-14,16H,5-8H2,1-4H3/t12-,13-,14-,15-/m0/s1
• InChI Key： LHYHMMRYTDARSZ-AJNGGQMLSA-N
• SMILES： O[C@@]1(C)CC[C@@H](C(C)C)[C@@H]2C=C(C)CC[C@@H]21

Computed Properties

• Exact Mass: 222.19848
• Monoisotopic Mass: 222.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.937
• Boiling Point: 303.4°Cat760mmHg
• Flash Point: 128.3°C
• Refractive Index: 1.489
• PSA: 20.23
• LogP: 3.77590

Related Categories

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